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Compound of Interest

Compound Name:
1-(3-Bromo-5-chloropyrazin-2-

YL)hydrazine

Cat. No.: B572682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine,

a heterocyclic compound of interest in chemical synthesis and potentially in drug discovery.

Due to the limited availability of published data on this specific pyrazine derivative, this guide

also includes information on the synthesis of a structurally analogous pyridine compound to

provide context for potential synthetic strategies.

Compound Identification and Properties
The target compound, 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine, is a substituted pyrazine.

Pyrazine and its derivatives are important scaffolds in medicinal chemistry and are found in

numerous biologically active compounds.[1][2]

CAS Number: 1374652-24-0[3]

Synonyms:

3-Bromo-5-chloro-2-hydrazinopyrazine[3]

3-Bromo-5-chloro-2-hydrazino-1,4-diazine[3]

(3-Bromo-5-chloropyrazin-2-yl)hydrazine[3]
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Chemical Properties

A summary of the available quantitative data for 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine
is presented in Table 1.

Property Value Source

Molecular Formula C₄H₃BrClN₃ PubChem

Molecular Weight 223.46 g/mol [3]

Purity ≥95% [3]

Monoisotopic Mass 206.91989 Da PubChem

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 1-(3-Bromo-5-chloropyrazin-2-
yl)hydrazine are not readily available in the published scientific literature. Commercial

suppliers list the compound, indicating that a synthetic route exists, but the specific

methodologies are proprietary.

Illustrative Synthesis of a Structural Analog: 1-(3-Chloropyridin-2-yl)hydrazine

To provide a relevant experimental context, the synthesis of the structurally similar compound,

1-(3-chloropyridin-2-yl)hydrazine, is detailed below. This compound serves as a key

intermediate in the synthesis of the insecticide chlorantraniliprole.[4] The synthesis involves the

reaction of 2,3-dichloropyridine with hydrazine hydrate.[4][5][6]

Experimental Protocol:

Materials: 2,3-dichloropyridine, hydrazine hydrate, ethanol.[4][6]

Procedure:

To a refluxing solution of 2,3-dichloropyridine (10 mmol) in ethanol, add hydrazine hydrate

(10 mmol) dropwise.[4]

The reaction mixture is stirred and refluxed for 2 hours.[4]
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After cooling the mixture to room temperature, the crude product precipitates as white

crystals.[4][6]

The precipitate is collected by filtration and dried to yield 3-chloro-2-hydrazinopyridine.[6]

Further purification can be achieved by recrystallization from a solvent such as THF.[4]

An improved process utilizes 2-ethoxyethanol as the solvent, which can reduce the reaction

time from over 36 hours to 5-6 hours and yield a product with high purity (99.83% by HPLC)

and a yield of 95%.[5]

Synthesis Workflow for 1-(3-Chloropyridin-2-yl)hydrazine
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Synthesis of the pyridine analog.

Applications in Research and Drug Development
While specific applications for 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine are not

documented in the available literature, its structural motifs are relevant to drug discovery.

Halogenated pyrazines and pyridines are common in pharmaceuticals. For instance, various
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pyridine derivatives are key intermediates in the synthesis of agrochemicals and

pharmaceuticals.[5][6][7] The hydrazine moiety is also a versatile functional group for the

synthesis of a variety of heterocyclic systems, such as pyrazoles, which have shown a wide

range of biological activities.

Given its structure, 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine could be a valuable building

block for creating libraries of more complex molecules for screening in drug discovery

programs. The bromo and chloro substituents provide handles for further functionalization

through cross-coupling reactions, while the hydrazine group can be used to construct various

heterocyclic rings.

Signaling Pathways and Logical Relationships
There is no information available in the searched literature regarding the involvement of 1-(3-
Bromo-5-chloropyrazin-2-yl)hydrazine in any signaling pathways. The primary context for

related compounds, such as the pyridine analog, is as a synthetic intermediate rather than a

biologically active molecule that interacts with specific cellular pathways.

Logical Relationship for Further Research

The logical progression for research on this compound would involve its use as a scaffold to

generate a library of derivatives. These derivatives could then be screened for biological

activity against various targets.
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Potential research workflow.

In conclusion, while 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine is a known chemical entity

with a registered CAS number, it remains a compound with limited characterization in the public

scientific domain. The information provided herein on its properties and the synthesis of a close

analog offers a starting point for researchers interested in exploring its potential in synthetic

and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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